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Compound of Interest

Compound Name: N-Linolenoylethanolamine

Cat. No.: B164275 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of N-
Linolenoylethanolamine, a research chemical that should be handled as potentially

hazardous. The following procedures are designed to ensure the safety of laboratory personnel

and compliance with general environmental regulations. Researchers, scientists, and drug

development professionals should adhere to these guidelines in conjunction with their

institution's specific chemical hygiene and waste disposal plans.

I. N-Linolenoylethanolamine: Key Data
While specific quantitative data for the disposal of N-Linolenoylethanolamine is not readily

available, the following information from its product data sheet provides context for its handling

and storage.
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Property Value Source

Synonym
N-Linolenoyl Ethanolamine, α-

Linolenoyl Ethanolamide
[1][2]

CAS Number 57086-93-8 [1][2]

Molecular Formula C20H35NO2 [1][2]

Formulation
Typically supplied as a solution

in ethanol
[1]

Storage Temperature -20°C [1]

Hazard Statement

Should be considered

hazardous until further

information is available.[1]

II. Pre-Disposal and Handling Protocols
Before beginning any disposal procedure, it is crucial to handle N-Linolenoylethanolamine
with appropriate care. The following experimental protocols for handling are based on general

laboratory safety principles for hazardous chemicals.

Personal Protective Equipment (PPE):

Wear protective gloves (e.g., nitrile) that are compatible with the solvent in which the N-
Linolenoylethanolamine is dissolved.[3][4]

Use eye protection, such as safety glasses or goggles.[3][4]

A lab coat is mandatory to protect from splashes.[3]

Work in a well-ventilated area, preferably under a chemical fume hood.[3][5]

Segregation and Storage of Waste:

N-Linolenoylethanolamine waste must be segregated from other waste streams to avoid

incompatible mixtures.[6][7]
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Waste containers should be clearly labeled as "Hazardous Waste" and include the full

chemical name "N-Linolenoylethanolamine" and the solvent used.[7]

Store waste in a designated, secure area away from general laboratory traffic.[8]

III. Step-by-Step Disposal Procedure
The disposal of N-Linolenoylethanolamine must be managed through your institution's

hazardous waste program.[9] Do not dispose of this chemical down the drain or in regular

trash.[9][10]

Waste Collection:

Collect all waste containing N-Linolenoylethanolamine, including unused solutions,

contaminated solvents, and materials used for spill cleanup, in a dedicated and compatible

waste container.[6][7] The original container is often the best choice for waste

accumulation.[9]

Ensure the container is in good condition, free of leaks, and has a secure, tight-fitting cap.

[7][9] Keep the container closed except when adding waste.[8][9]

Labeling:

Affix a hazardous waste tag to the container as soon as the first drop of waste is added.

Fill out the tag completely, including the chemical name, concentration, and any other

components in the waste mixture.

Spill Management:

In the event of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Collect the absorbent material into a sealed container and label it as hazardous waste

containing N-Linolenoylethanolamine.

Wash the spill area thoroughly after cleanup.

Disposal of Empty Containers:
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A container that held N-Linolenoylethanolamine should be considered hazardous waste.

If institutional policy allows, containers may be triple-rinsed with a suitable solvent (such

as ethanol, in which it is often supplied) to remove all residues.[7]

The rinsate from this process must be collected and disposed of as hazardous waste.[7]

After triple-rinsing, deface the original label and dispose of the container as regular

laboratory glassware or plastic waste, in accordance with your institution's guidelines.[9]

Arranging for Pickup:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste container.

Do not allow hazardous waste to accumulate in the laboratory for an extended period.

IV. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-
Linolenoylethanolamine waste.
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Caption: Workflow for the disposal of N-Linolenoylethanolamine waste.
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Disclaimer: This document provides general guidance. Always consult the Safety Data Sheet

(SDS) for N-Linolenoylethanolamine and your institution's specific waste disposal

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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